Cas no 121604-60-2 (5-Isoxazolecarboxaldehyde,3-cyclobutyl-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-cyclobutyl-
• CAS No: 121604-60-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 104684
• PubChem ID: 14366567
• Update Time: 2025-06-09

5-Isoxazolecarboxaldehyde,3-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-cyclobutyl-
• 5-Isoxazolecarboxaldehyde, 3-cyclobutyl- (9CI)
• 3-Cyclobutyl-5-isoxazolecarboxaldehyde
• CS-0373616
• DTXSID301282460
• 3-cyclobutyl-1,2-oxazole-5-carbaldehyde
• Z1216842754
• 121604-60-2
• SCHEMBL24006706
• 3-Cyclobutylisoxazole-5-carbaldehyde
• EN300-24201053

• Inchi： 1S/C8H9NO2/c10-5-7-4-8(9-11-7)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： QYGRFWYIAYZBFX-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2CCC2)=N1

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Additional information on 5-Isoxazolecarboxaldehyde,3-cyclobutyl-

Introduction to 5-Isoxazolecarboxaldehyde,3-cyclobutyl- (CAS No: 121604-60-2)

5-Isoxazolecarboxaldehyde,3-cyclobutyl- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 121604-60-2, belongs to the isoxazole family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclobutyl substituent in the molecular framework enhances its unique chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The isoxazole core is a five-membered aromatic ring containing one oxygen atom and two carbon atoms, which imparts distinct reactivity and electronic characteristics to the molecule. This structural motif is widely recognized for its role in medicinal chemistry, particularly in the development of drugs targeting various therapeutic areas such as anti-inflammatory, antiviral, and anticancer agents. The aldehyde functional group at the 5-position of the isoxazole ring further extends its utility as a synthetic precursor, enabling diverse chemical transformations.

3-Cyclobutyl substitution introduces steric and electronic effects that can modulate the biological activity of the molecule. The cyclobutyl group, being a bulky and relatively rigid structure, can influence both the conformational flexibility and binding interactions of 5-Isoxazolecarboxaldehyde,3-cyclobutyl- with biological targets. This feature has been exploited in drug design to optimize potency and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. 5-Isoxazolecarboxaldehyde,3-cyclobutyl- has emerged as a promising scaffold for such investigations due to its structural versatility and functional diversity. Studies have demonstrated its potential in generating derivatives with improved pharmacokinetic profiles and reduced toxicity.

The compound's reactivity as an aldehyde allows for facile condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of imines and hydrazones. These intermediates are crucial in constructing more complex molecular architectures, which can exhibit novel biological activities. For instance, derivatives of 5-Isoxazolecarboxaldehyde,3-cyclobutyl- have been investigated for their potential antitumor properties, leveraging the ability of isoxazole derivatives to interfere with key cellular pathways involved in cancer progression.

Advances in computational chemistry have further facilitated the design and optimization of molecules like 5-Isoxazolecarboxaldehyde,3-cyclobutyl-. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, enabling rational drug design strategies. These computational approaches have complemented experimental efforts by providing insights into the structural determinants of biological activity.

The synthesis of 5-Isoxazolecarboxaldehyde,3-cyclobutyl- involves multi-step organic transformations that highlight the compound's synthetic utility. Key synthetic routes include cyclization reactions to form the isoxazole ring followed by functional group modifications to introduce the cyclobutyl substituent and the aldehyde moiety. These synthetic methodologies have been refined over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, 5-Isoxazolecarboxaldehyde,3-cyclobutyl- (CAS No: 121604-60-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile building block for drug discovery efforts targeting various diseases. The ongoing research into this compound underscores its importance as a scaffold for developing novel therapeutic agents with improved efficacy and safety profiles.